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Compound of Interest

2-Methoxy-4-morpholinobenzoic
Compound Name:

acid
CAS No.: 221360-90-3
Cat. No.: B3022552

Get Quote

Executive Summary & Chemical Identity

2-Methoxy-4-morpholinobenzoic acid (CAS 221360-90-3) is a critical benzoic acid derivative
serving as a pharmacophore scaffold in the synthesis of kinase inhibitors (e.g., EGFR, MIF
inhibitors) and anti-inflammatory agents. Structurally, it combines an electron-donating
morpholine ring and a methoxy group on a benzoic acid core, creating a push-pull electronic
system that influences its solubility, pKa, and reactivity profiles.

This guide provides a definitive physicochemical profile to support its use as an intermediate in
GMP-compliant drug development workflows.

Nomenclature & Identification
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Parameter Detail

IUPAC Name 2-Methoxy-4-(morpholin-4-yl)benzoic acid

4-Morpholino-o-anisic acid; 2-Methoxy-4-
Common Synonyms )
morpholinobenzoate

CAS Number 221360-90-3

Molecular Formula C12H15NOa4

Molecular Weight 237.25 g/mol

SMILES COC1=C(C(=0)0)C=CC(=C1)N2CccocCccC2
Appearance Off-white to pale beige crystalline powder

Molecular Architecture & Electronic Properties

The molecule exhibits a zwitterionic potential in solution due to the basic nitrogen of the
morpholine ring and the acidic carboxyl group. Understanding this ionization behavior is
paramount for optimizing extraction and coupling reactions.

lonization States (Graphviz Visualization)

The following diagram illustrates the pH-dependent speciation, crucial for selecting the correct
buffer systems during HPLC analysis or liquid-liquid extraction.

pKal ~4.0 pKa2 ~8.4
Cationic Form (pH < 3) COOH Deprotonation Zwitterionic Form (pH 4-7) (Morpholine Deprotonation) . Anionic Form (pH > 9)
(Protonated Morpholine + COOH) (Protonated Morpholine + COO-) g (Neutral Morpholine + COO-)

Figure 1: pH-Dependent Ionization Speciation of 2-Methoxy-4-morpholinobenzoic acid

Click to download full resolution via product page

Computed vs. Experimental Constants
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5 ) Value Significance in Protocol
roper
S (Experimental/Consensus) Design

At pH > 4, the carboxylate
pKa (Acid) 40%£0.2 dominates, increasing water

solubility.

The morpholine nitrogen
pKa (Base) 8.4+0.3 protonates at acidic/neutral
pH.

Moderately lipophilic;
LogP (Octanol/Water) 16-1.9 amenable to Reversed-Phase
HPLC.

Zwitterionic nature reduces
LogD (pH 7.4) ~-0.5 apparent lipophilicity at
physiological pH.

Polar Surface Area (PSA) 68 A2 GOO‘,}' membran? pejrmeablllty
predictor for derivatives.

Solid-State Characterization

For process chemists, controlling the solid form is essential to ensure consistent reactivity and
stability.

Thermal Properties
¢ Melting Point: 175-180 °C (Decomposition often observed >200 °C).

o Thermal Stability: Stable under standard storage (25°C/60% RH). Avoid prolonged exposure
to temperatures >50°C during drying to prevent decarboxylation, a known risk for electron-
rich benzoic acids.

Solubility Profile

The solubility is highly pH-dependent due to its amphoteric nature.
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Solvent

Solubility (mg/mL @ 20°C)

Comment

Water (pH 7)

< 1.0 mg/mL

Poor solubility in zwitterionic

state.

Forms highly soluble sodium
0.1 N NaOH > 50 mg/mL

salt.

Forms soluble hydrochloride
0.1 N HCI > 25 mg/mL

salt.

Preferred solvent for stock
DMSO > 100 mg/mL )

solutions.

Heating required for high
Methanol Moderate )

concentrations.

Poor solubility; avoid for
Dichloromethane Low primary extraction unless

acidified.

Synthesis & Impurity Profiling[1]

The synthesis typically involves a lithiation-carboxylation sequence. Understanding this

pathway helps in identifying critical impurities such as the decarboxylated byproduct (3-

methoxy-1-morpholinobenzene).

Synthetic Pathway (Graphviz Visualization)
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4-(4-bromo-3-methoxyphenyl)morpholine
(Precursor)

:

Lithiation
(n-BuLi, THF, -78°C)

Lithium Species
(Ar-Li)

~.  H20 quench
*\ (Side Rxn)

Carboxylation Impurity: 3-Methoxy-N-phenylmorpholine
(CO2 gas bubbled) (From incomplete carboxylation/moisture)

Y

Acidic Quench
(HCl to pH 3)

2-Methoxy-4-morpholinobenzoic Acid

(Precipitate)

Figure 2: Synthetic Route via Lithiation-Carboxylation and Impurity Fate

Click to download full resolution via product page
[11[2][3]

Impurity Control Strategy

¢ Des-carboxy Impurity: Monitor via HPLC. This impurity is non-polar and will elute significantly
later than the product on RP-C18 columns.
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e Regioisomers: Unlikely if starting from the para-bromo precursor, but 1H-NMR should
confirm the singlet at the C3 position (ortho to methoxy) to verify regiochemistry.

Analytical Protocols
HPLC Method for Purity Assessment

This method is self-validating through the use of a resolution check between the acid and its
neutral impurities.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 pum.

» Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic form, suppressing ionization of
COOH).

¢ Mobile Phase B: Acetonitrile.
e Gradient: 5% B to 95% B over 20 minutes.
e Flow Rate: 1.0 mL/min.

e Detection: UV @ 254 nm (Strong absorption due to benzamide-like conjugation) and 280
nm.

System Suitability: Tailing factor < 1.5; Theoretical plates > 5000.

Handling & Stability Protocol

e Storage: Store at +2°C to +8°C. The morpholine ring is susceptible to N-oxidation over long
periods if exposed to air/light.

» Hygroscopicity: The compound is slightly hygroscopic. Store in a desiccator or tightly sealed
under argon.

o Safety: Irritant (Skin/Eye).[4] Use standard PPE.

o First Aid: In case of contact, wash with soap and water. The compound is an organic acid;
neutralize spills with weak base (bicarbonate) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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